Cas no 61185-98-6 (Benzenemethanaminium, N,N,N-triethyl-4-hydroxy-, iodide)

Benzenemethanaminium, N,N,N-triethyl-4-hydroxy-, iodide structure
61185-98-6 structure
Product Name:Benzenemethanaminium, N,N,N-triethyl-4-hydroxy-, iodide
CAS No:61185-98-6
MF:C13H22INO
MW:335.224356174469
CID:489365
PubChem ID:71398517
Update Time:2025-04-19

Benzenemethanaminium, N,N,N-triethyl-4-hydroxy-, iodide Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanaminium, N,N,N-triethyl-4-hydroxy-, iodide
    • triethyl-[(4-hydroxyphenyl)methyl]azanium,iodide
    • DTXSID80819935
    • 61185-98-6
    • N,N-Diethyl-N-[(4-hydroxyphenyl)methyl]ethanaminium iodide
    • Inchi: 1S/C13H21NO.HI/c1-4-14(5-2,6-3)11-12-7-9-13(15)10-8-12;/h7-10H,4-6,11H2,1-3H3;1H
    • InChI Key: GESLRNBARHTTGU-UHFFFAOYSA-N
    • SMILES: [I-].OC1C=CC(=CC=1)C[N+](CC)(CC)CC

Computed Properties

  • Exact Mass: 312.902
  • Monoisotopic Mass: 335.07461g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 161
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 19.9

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